Cas no 1893315-30-4 (5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid)

• Product Name: 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid
• CAS No: 1893315-30-4
• CID: 4627432
• PubChem ID: 117200753
• Update Time: 2025-06-12

5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid

Additional information on 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid

Introduction to 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid (CAS No. 1893315-30-4)

5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid, identified by its CAS number 1893315-30-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both carbonyl and carboxylic acid functional groups in its molecular framework enhances its potential as a versatile intermediate in synthetic chemistry and as a lead compound for further pharmacological exploration.

The molecular structure of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid consists of a benzothiophene core substituted with a methyl group at the 5-position and two carbonyl groups at the 1-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical modifications and biological evaluations. The carboxylic acid moiety, in particular, provides a reactive site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated efficacy as therapeutic agents. Benzothiophene derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid aligns well with this trend, as it combines the favorable pharmacokinetic properties of benzothiophenes with additional functional groups that can enhance binding affinity to biological targets.

One of the most compelling aspects of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid is its potential as a scaffold for drug discovery. The compound’s dual functionality—comprising both electron-withdrawing carbonyl groups and an electron-donating methyl group—creates a balance of reactivity that allows for diverse chemical transformations. Researchers have leveraged this property to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the 2-position or 3-position of the benzothiophene ring can introduce additional functional groups that modulate the compound’s bioactivity.

Recent studies have highlighted the significance of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid in the development of small-molecule inhibitors targeting specific biological pathways. Its structural features have been found to be conducive to interactions with enzymes and receptors involved in disease mechanisms. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The carboxylic acid group serves as a key pharmacophore for binding to these targets, while the methyl group enhances solubility and metabolic stability.

The synthesis of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involving cyclization reactions between appropriate precursors have been refined over time to improve efficiency. Additionally, modern techniques such as flow chemistry have been employed to enhance scalability and reproducibility. These advancements have made it feasible to produce sufficient quantities of the compound for both laboratory research and preclinical studies.

The pharmacological evaluation of 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid has revealed several promising activities. In vitro assays have demonstrated its ability to modulate inflammatory pathways by inhibiting key cytokines and enzymes. Furthermore, preliminary in vivo studies suggest that it may exhibit anti-tumor effects by disrupting cancer cell proliferation and survival mechanisms. These findings underscore the compound’s potential as a therapeutic agent and justify further investigation into its mechanism of action.

The future direction of research on 5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid includes exploring its role in drug development through structure-based drug design (SBDD) and computer-assisted molecular modeling (CAMM). By integrating computational methods with experimental data, researchers aim to identify optimal analogs with improved pharmacokinetic properties and reduced side effects. This interdisciplinary approach is expected to accelerate the discovery process and bring novel therapeutic agents based on this scaffold into clinical use.

In conclusion,5-methyl-1,1-dioxo-2,3-dihydrobenzothiophene-2-carboxylic acid (CAS No. 1893315-30-4) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a scaffold for drug discovery continues to be explored through innovative synthetic strategies and pharmacological evaluations. As our understanding of its properties grows, this compound is poised to contribute significantly to advancements in medicinal chemistry and therapeutic innovation.